Cas no 847818-64-8 (1-Isobutyl-1H-pyrazole-5-boronic acid)

• Product Name: 1-Isobutyl-1H-pyrazole-5-boronic acid
• CAS No: 847818-64-8
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• MDL: MFCD12407379
• CID: 1039175
• PubChem ID: 11423804
• Update Time: 2025-10-15

1-Isobutyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-Boronic acid
• (1-Isobutyl-1H-pyrazol-5-yl)boronic acid
• 2-Isobutyl-2H-pyrazole-3-boronic acid
• 1-isobutyl-1H-pyrazol-5-ylboronic acid
• 1-Isobutyl-1H-pyrazole-5-boronic acid
• 1-isobutyl-5-pyrazoleboronic acid
• F20218
• SCHEMBL3716606
• AKOS015893125
• BS-24283
• EN300-212714
• FT-0757789
• CS-0154221
• 847818-64-8
• AB65575
• DTXSID10465368
• [2-(2-methylpropyl)pyrazol-3-yl]boronic Acid
• XIB81864
• [1-(2-methylpropyl)-1H-pyrazol-5-yl]boronic acid
• MFCD12407379
• (1-isobutyl-1H-pyrazol-5-yl)boronicacid
• DA-02417
• 2-(2-METHYLPROPYL)PYRAZOL-3-YLBORONIC ACID

• MDL： MFCD12407379
• Inchi： 1S/C7H13BN2O2/c1-6(2)5-10-7(8(11)12)3-4-9-10/h3-4,6,11-12H,5H2,1-2H3
• InChI Key： BWVFMCUVLDWEDN-UHFFFAOYSA-N
• SMILES： OB(C1=CC=NN1CC(C)C)O

Computed Properties

• Exact Mass: 168.10700
• Monoisotopic Mass: 168.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -0.78110